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Compound of Interest

Compound Name: Methyl 9-hydroxynonanoate

Cat. No.: B013662 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of Methyl 9-hydroxynonanoate, a

versatile long-chain fatty acid ester. The document details its chemical and physical properties,

established synthesis protocols, and explores its current and potential applications. A

significant focus is placed on the current understanding of its biological role, which, while not

extensively studied directly, can be contextualized by examining related compounds. This guide

aims to be a foundational resource for professionals interested in the chemistry and potential

biological significance of Methyl 9-hydroxynonanoate.

Chemical and Physical Properties
Methyl 9-hydroxynonanoate, also known as 9-Hydroxypelargonic Acid Methyl Ester, is a C10

fatty acid methyl ester.[1][2] Its structure features a hydroxyl group at the terminal (ω-9)

position, making it a valuable bifunctional molecule for chemical synthesis. A summary of its

key physical and chemical properties is presented in Table 1.
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Property Value Reference(s)

Molecular Formula C₁₀H₂₀O₃ [3][4]

Molecular Weight 188.27 g/mol [4]

CAS Number 34957-73-8 [4]

Appearance Colorless to light yellow liquid [4]

Boiling Point 272 °C [4]

Density 0.97 g/mL at 25 °C [4]

Purity (typical) >95% (GC) [1][4]

Storage Temperature 2-8°C, sealed in dry conditions [5]

Synthesis of Methyl 9-hydroxynonanoate
Methyl 9-hydroxynonanoate is primarily synthesized from renewable resources, most notably

from oleic acid or its methyl ester, which are abundant in vegetable oils like rapeseed oil.[6][7]

The most common synthesis route involves a two-step process: ozonolysis followed by a

reductive work-up.

Synthesis Workflow
The general workflow for the synthesis of Methyl 9-hydroxynonanoate from Methyl oleate is

depicted in the following diagram.
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Caption: Synthesis of Methyl 9-hydroxynonanoate from Methyl oleate.

Experimental Protocol: Ozonolysis of Methyl Oleate
This protocol is based on methodologies described in the literature for the production of 9-

hydroxynonanoic acid from methyl oleate.[1]

Dissolution: Dissolve Methyl Oleate in a suitable solvent, such as methanol or

dichloromethane, in a reaction vessel equipped with a gas dispersion tube and a low-

temperature cooling bath.

Ozonolysis: Cool the solution to a low temperature (e.g., -78 °C). Bubble ozone gas through

the solution. The reaction progress can be monitored by the disappearance of the double

bond (e.g., by TLC or the appearance of a blue color indicating excess ozone).

Quenching: Once the reaction is complete, purge the solution with an inert gas (e.g.,

nitrogen or argon) to remove excess ozone.
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Reductive Work-up: Add a reducing agent to the reaction mixture. Common reducing agents

for this step include sodium borohydride or catalytic hydrogenation (e.g., H₂ with a Raney

nickel catalyst).

Isolation: After the reduction is complete, neutralize the reaction mixture if necessary and

perform a liquid-liquid extraction to isolate the product.

Purification: The crude product can be purified by column chromatography or distillation to

yield pure Methyl 9-hydroxynonanoate.

Biological Role and Activity
Currently, there is a notable lack of direct research into the specific biological roles and

activities of Methyl 9-hydroxynonanoate. The majority of scientific literature focuses on its

utility as a chemical intermediate.[1][7][8][9] However, insights into its potential biological

functions can be inferred from studies on closely related molecules.

9-Hydroxynonanoic Acid
The parent carboxylic acid, 9-hydroxynonanoic acid, is a naturally occurring compound found in

plants such as Chaenomeles sinensis and has been identified as a potential biomarker for the

consumption of potatoes.[10][11] As a medium-chain hydroxy fatty acid, it belongs to a class of

lipids with diverse biological functions.[10] It is plausible that Methyl 9-hydroxynonanoate
could be hydrolyzed in vivo to 9-hydroxynonanoic acid, thus exhibiting similar biological effects.

9-Oxononanoic Acid: A Structurally Related Bioactive
Lipid
A structurally similar compound, 9-oxononanoic acid (9-ONA), which is a product of linoleic acid

peroxidation, has demonstrated significant biological activity.[6][12] 9-ONA has been shown to

be an inducer of the arachidonate cascade, a critical signaling pathway in inflammation and

hemostasis.[6]

Key activities of 9-Oxononanoic Acid:

Stimulation of Phospholipase A₂ (PLA₂): 9-ONA activates PLA₂, a key enzyme that releases

arachidonic acid from membrane phospholipids.[6][13]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b013662?utm_src=pdf-body
https://www.benchchem.com/product/b013662?utm_src=pdf-body
https://www.researchgate.net/publication/5579641_Production_of_9-Hydroxynonanoic_Acid_from_Methyl_Oleate_and_Conversion_into_Lactone_Monomers_for_the_Synthesis_of_Biodegradable_Polylactones
https://pubs.rsc.org/en/content/articlelanding/2014/gc/c3gc41491d
https://pubmed.ncbi.nlm.nih.gov/18271512/
https://www.sigmaaldrich.com/TR/en/tech-docs/paper/245285
https://foodb.ca/compounds/FDB007087
https://pubchem.ncbi.nlm.nih.gov/compound/9-Hydroxynonanoic-acid
https://foodb.ca/compounds/FDB007087
https://www.benchchem.com/product/b013662?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3652295/
https://www.jstage.jst.go.jp/article/jcbn/52/3/52_12-110/_html/-char/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC3652295/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3652295/
https://www.caymanchem.com/product/29882/9-oxononanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013662?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Induction of Thromboxane A₂ (TxA₂) Production: The release of arachidonic acid leads to the

production of eicosanoids, including TxA₂, a potent promoter of platelet aggregation.[6]

Platelet Aggregation: By stimulating TxA₂ production, 9-ONA can induce platelet aggregation

in human blood.[6]

Modulation of Hepatic Lipogenesis: In rats, oral administration of 9-ONA was found to

decrease the de novo synthesis of fatty acids in the liver. This effect is attributed to the

inhibition of acetyl-CoA carboxylase by the accumulation of long-chain acyl-CoA.[14]

The signaling pathway initiated by 9-oxononanoic acid is illustrated below.
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Caption: The signaling cascade initiated by 9-Oxononanoic Acid (9-ONA).

Other Related Fatty Acid Esters
Research into other hydroxy fatty acid methyl esters suggests that this class of compounds

may possess various biological activities. For example, enantiomers of methyl 9-

hydroxystearate have demonstrated antiproliferative activity against the HT29 colon cancer cell

line.[15] While these findings are not directly transferable to Methyl 9-hydroxynonanoate,

they support the rationale for further investigation into its potential pharmacological effects.

Applications and Future Directions
The primary and well-established application of Methyl 9-hydroxynonanoate is as a monomer

in the synthesis of polymers.[7] Its bifunctional nature, with a hydroxyl group at one end and a

methyl ester at the other, makes it an ideal building block for producing biodegradable

polyesters and polylactones.[1][8] These bio-based polymers have potential applications in

biodegradable plastics, coatings, and other materials.

Given the biological activities of related compounds, future research into the direct biological

effects of Methyl 9-hydroxynonanoate is warranted. Potential areas of investigation could

include its effects on inflammatory pathways, lipid metabolism, and cell proliferation. Such

studies would clarify whether this molecule has potential applications in the pharmaceutical or

nutraceutical industries.

Conclusion
Methyl 9-hydroxynonanoate is a readily synthesized, bio-based chemical with a primary,

established role in polymer chemistry. While direct evidence of its biological activity is currently

scarce, the known functions of structurally related compounds, such as 9-oxononanoic acid

and other hydroxy fatty acid esters, suggest that it may possess uninvestigated

pharmacological properties. This guide serves as a foundational resource, summarizing the

current knowledge and highlighting the need for further research to fully elucidate the biological

landscape of this intriguing molecule.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Methyl 9-hydroxynonanoate: A Technical Guide to its
Synthesis, Properties, and Biological Landscape]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b013662#biological-role-and-activity-of-
methyl-9-hydroxynonanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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